Cas no 63257-31-8 (N-Desmethyl Pirenzepine)

• Product Name: N-Desmethyl Pirenzepine
• CAS No: 63257-31-8
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 959544
• Update Time: 2025-07-02

N-Desmethyl Pirenzepine Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Pirenzepine
• N-Demethyl-Pirenzepin
• LS 822
• 5,11-Dihydro-11-(1-piperazinylacetyl)-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one
• 5,11-Dihydro-11-(1-piperazinylacetyl)-6H-pyrido[2,3-β][1,4]benzodiazepin-6-one
• 6H-Pyrido[2,3-b][1,4]benzodiazepin-6-one, 5,11-dihydro-11-[2-(1-piperazinyl)acetyl]-

• Inchi： 1S/C18H19N5O2/c24-16(12-22-10-8-19-9-11-22)23-15-6-2-1-4-13(15)18(25)21-14-5-3-7-20-17(14)23/h1-7,19H,8-12H2,(H,21,25)
• InChI Key： FSKGDOFJFMYNIG-UHFFFAOYSA-N
• SMILES： N1(C(CN2CCNCC2)=O)C2=CC=CC=C2C(=O)NC2=CC=CN=C12

Computed Properties

• Exact Mass: 337.15400

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 552.6±50.0 °C(Predicted)
• PSA: 83.02000
• LogP: 1.25210
• pka: 11.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on N-Desmethyl Pirenzepine

Recent Advances in the Study of N-Desmethyl Pirenzepine (63257-31-8): A Comprehensive Research Brief

N-Desmethyl Pirenzepine (CAS: 63257-31-8) is a key metabolite of Pirenzepine, a well-known muscarinic acetylcholine receptor antagonist. Recent studies have highlighted its potential therapeutic applications and pharmacological properties, particularly in the context of neurological and gastrointestinal disorders. This research brief synthesizes the latest findings on N-Desmethyl Pirenzepine, focusing on its chemical properties, mechanisms of action, and clinical relevance.

Recent investigations into N-Desmethyl Pirenzepine have revealed its role as a selective M1 muscarinic receptor antagonist. Unlike its parent compound, Pirenzepine, N-Desmethyl Pirenzepine exhibits a distinct pharmacokinetic profile, with improved bioavailability and reduced side effects. These characteristics make it a promising candidate for the treatment of conditions such as peptic ulcers and overactive bladder, where muscarinic receptor modulation is critical.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of N-Desmethyl Pirenzepine derivatives to enhance their therapeutic efficacy. The researchers employed advanced computational modeling and in vitro assays to identify structural modifications that could improve receptor binding affinity and metabolic stability. Their findings suggest that certain derivatives of N-Desmethyl Pirenzepine exhibit superior pharmacological profiles compared to the parent compound, opening new avenues for drug development.

In addition to its therapeutic potential, N-Desmethyl Pirenzepine has garnered attention for its role in diagnostic applications. A recent clinical trial investigated its use as a biomarker for assessing Pirenzepine metabolism in patients with varying degrees of liver impairment. The study, published in Clinical Pharmacology & Therapeutics, demonstrated a strong correlation between N-Desmethyl Pirenzepine levels and hepatic function, underscoring its utility in personalized medicine.

Despite these advancements, challenges remain in the widespread adoption of N-Desmethyl Pirenzepine-based therapies. Issues such as variable metabolic rates across patient populations and potential drug-drug interactions necessitate further research. Ongoing studies are focusing on elucidating the molecular mechanisms underlying these variations and developing strategies to mitigate associated risks.

In conclusion, N-Desmethyl Pirenzepine (63257-31-8) represents a promising compound with significant therapeutic and diagnostic potential. Continued research into its pharmacological properties and clinical applications is essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this metabolite and its role in modern medicine.